Cas no 1176721-71-3 (2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 1176721-71-3
• MF: C₁₀H₇FN₂O₂S
• MW: 238.238184213638
• MDL: MFCD11908656
• CID: 5186693
• Update Time: 2026-03-05

2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid
• 2-(2-fluoroanilino)-1,3-thiazole-4-carboxylic acid
• 2-(2-Fluorophenylamino)-thiazole-4-carboxylic acid
• 2-(2-Fluoro-phenylamino)-thiazole-4-carboxylic acid
• 2-[(2-Fluorophenyl)amino]-4-thiazolecarboxylic acid
• 2-[(2-fluorophenyl)amino]-1,3-thiazole-4-carboxylicacid
• 2-((2-Fluorophenyl)amino)-1,3-thiazole-4-carboxylic acid, 95%
• 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid

• MDL： MFCD11908656
• Inchi： 1S/C10H7FN2O2S/c11-6-3-1-2-4-7(6)12-10-13-8(5-16-10)9(14)15/h1-5H,(H,12,13)(H,14,15)
• InChI Key： NMJJOYBVZJHOQK-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 2.8
• Topological Polar Surface Area: 90.5

Additional information on 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid

Introduction to 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS No. 1176721-71-3)

2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1176721-71-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of a fluorine substituent in the aromatic ring and an amino group attached to the thiazole core introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The structural framework of 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid consists of a thiazole ring system connected to a carboxylic acid moiety and an anilino group derived from 2-fluorophenyl. The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing effect through resonance and inductive mechanisms, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in drug design, as it allows for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and target interaction.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Thiazole-based compounds have shown promise as antimicrobial agents, anti-inflammatory drugs, and even in the treatment of neurological disorders. The specific substitution pattern in 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid positions it as a potential scaffold for developing novel therapeutic entities. The carboxylic acid group at the 4-position of the thiazole ring provides a site for further functionalization, enabling chemists to explore diverse derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Thiazole derivatives are known to interact with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases. The combination of the fluorophenyl moiety and the thiazole core suggests that this compound may exhibit inhibitory effects on such enzymes. Preliminary studies have hinted at its ability to disrupt signaling pathways involved in cell proliferation and inflammation, making it an attractive candidate for further investigation.

The synthesis of 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between fluorobenzene derivatives and thiazole precursors, followed by functional group transformations such as amination and carboxylation. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorophenyl group efficiently. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility for medicinal chemists.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid to biological targets. Docking simulations have revealed that this compound can interact with proteins through hydrogen bonding networks involving its amino and carboxylic acid groups. The fluorine atom's position allows for favorable interactions with hydrophobic pockets on the target protein surface, enhancing binding affinity. These insights have guided researchers in designing analogs with improved pharmacological profiles.

The pharmacokinetic properties of 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid are also under scrutiny. In vitro studies have indicated that this compound exhibits moderate solubility in water due to the presence of polar functional groups. However, its metabolic stability remains a critical factor that needs further evaluation. Techniques such as mass spectrometry and high-performance liquid chromatography (HPLC) have been utilized to assess its degradation pathways under physiological conditions. Such data are essential for predicting its bioavailability and potential side effects.

Recent advancements in drug discovery have emphasized the importance of structure-based design approaches. By leveraging high-throughput screening (HTS) data and computational modeling, researchers can rapidly identify lead compounds like 2-[(2-Fluorophenyl)amino]-1,3-thiazole-4-carboxylic acid with high binding affinity to disease-causing targets. The fluorine-substituted thiazole scaffold has emerged as a versatile platform for generating novel therapeutics. Its integration into drug-like molecules has led to several clinical candidates that are currently undergoing evaluation for efficacy and safety.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate electronic properties while maintaining structural integrity makes them invaluable in drug design. In 2-(fluorophenyl)_amino-1,₃-thiazole,₄-carboxylic acid, the fluorine atom contributes to enhanced binding affinity by participating in weak interactions such as π-stacking and halogen bonding. These interactions are often crucial for achieving submicromolar affinities required for therapeutic efficacy.

In conclusion, 2-(fluorophenyl)_amino-1,₃-thiazole,₄-carboxylic acid (CAS No. 1176721-71-3), represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its synthesis, characterization, and computational analysis provide valuable insights into its potential as a therapeutic agent or intermediate for more complex drug candidates.

The continued exploration of this compound will likely yield new discoveries that contribute to our understanding of disease mechanisms and inspire innovative treatment strategies.